Cas no 2210-63-1 (Mofebutazone)

• Product Name: Mofebutazone
• CAS No: 2210-63-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 257703
• PubChem ID: 16639
• Update Time: 2025-04-19

Mofebutazone Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-1-phenylpyrazolidine-3,5-dione
• Mofebutazone
• 3,5-Pyrazolidinedione,4-butyl-1-phenyl-
• 2fdbp
• 4-Butyl-1-phenylpyrazolidin-3,5-dion
• 4-butyl-1-phenyl-pyrazolidine-3,5-dione
• arcomonoltablets
• mobutazon
• mobuzon
• Mofebutazon
• monazan
• monobutyl
• monophenylbutazone
• monorheumetten
• reumatox
• Butazone
• Monazone (TN)
• Mozol
• Mofebutazone (INN)
• SPW36WUI5Z
• NSC 73725
• Monofen
• Arcobutine
• 2210-63-1
• Monazon
• 3, 4-butyl-1-phenyl-
• SCHEMBL23506
• DTXSID4023331
• W-107503
• Arcomonol tablets
• CHEMBL1892201
• Mofebutazona
• UNII-SPW36WUI5Z
• MLS002693879
• MOFEBUTAZONE [WHO-DD]
• Mofebutazone [INN:DCF]
• Monophenyl butazone
• MOFEBUTAZONE [MART.]
• Monomil
• NSC-73725
• DB13629
• AS-56394
• BRN 0213056
• Q6890329
• CHEBI:76252
• 4-Butyl-3,5-diketo-1-phenylpyrazolidine
• Corbuton
• Mofebutazona [INN-Spanish]
• Monozon
• Mobutazone
• 4-Butyl-1-phenyl-3,5-pyrazolidinedione
• 4-Butyl-1-phenyl-3,5-dioxopyrazolidine
• EINECS 218-641-1
• Mophebutazone
• Mofesal
• Mofebutazonum
• AKOS015962258
• NS00002551
• Mofebutazonum [INN-Latin]
• 3,5-PYRAZOLIDINEDIONE, 4-BUTYL-1-PHENYL-
• REOJLIXKJWXUGB-UHFFFAOYSA-N
• HMS3094E11
• 1-Phenyl-4-butyl-3,5-pyrazolidinedione
• MOFEBUTAZONE [INN]
• MOFEBUTAZONE [MI]
• D07262
• NSC73725
• 2 Fdbp
• SMR001559820
• Monazone
• 2-Phenyl-3,5-dihydroxy-4-butylpyrazolidine
• Mofebutazona (INN-Spanish)
• G77468
• MOFEBUTAZONE (MART.)
• Mofebutazonum (INN-Latin)
• DA-65576
• DTXCID203331
• M02AA02
• 5-24-05-00400 (Beilstein Handbook Reference)
• M01AA02
• 1-phenyl-4-n-butyl-3,5-dioxopyrazolidine

• MDL： MFCD00022559
• Inchi： 1S/C13H16N2O2/c1-2-3-9-11-12(16)14-15(13(11)17)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3,(H,14,16)
• InChI Key： REOJLIXKJWXUGB-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN1C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.1099 (rough estimate)
• Melting Point: 102-103°
• Boiling Point: 374.44°C (rough estimate)
• Refractive Index: 1.6450 (estimate)
• PSA: 49.41000
• LogP: 2.26460

Mofebutazone Security Information

• Signal Word：Warning
• Toxicity：LD50 i.v. in mice: 600 mg/kg (Schoetensack)
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents